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Compound of Interest

Compound Name: 2',3'-Dideoxy-5-iodocytidine

Cat. No.: B15565798

Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 2',3'-Dideoxy-5-iodocytidine, a dideoxynucleotide analog commonly used in gene

sequencing and antiviral research. Adherence to these procedures is vital to ensure a safe

laboratory environment and compliance with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 2',3'-Dideoxy-5-
iodocytidine with appropriate personal protective equipment (PPE). This includes, but is not

limited to, safety goggles, a lab coat, and chemical-resistant gloves. All handling should be

performed in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure. In case of accidental contact, refer to the material safety data sheet

(MSDS) for specific first-aid measures.

Step-by-Step Disposal Protocol
The disposal of 2',3'-Dideoxy-5-iodocytidine must be managed as hazardous chemical

waste. Do not dispose of this compound in the regular trash or down the drain.[1][2]
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Waste Segregation:

Collect all waste containing 2',3'-Dideoxy-5-iodocytidine, including unused product,

contaminated labware (e.g., pipette tips, tubes), and solutions, separately from other

waste streams.[3]

Keep solid and liquid waste in separate, clearly marked containers.[3]

Do not mix with incompatible chemicals. Physical barriers should be used to separate

incompatible waste types.[1]

Container Selection and Labeling:

Use only approved, leak-proof, and chemically compatible containers for waste collection.

Plastic containers are often preferred for storing chemical waste.[1][4]

All waste containers must be securely closed when not in use.[4][5]

Properly label all waste containers with the words "Hazardous Waste," the full chemical

name (2',3'-Dideoxy-5-iodocytidine), and any other identifiers required by your

institution's environmental health and safety (EHS) department.

Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste containers in a designated SAA at or near the point of

generation.[1][4]

Ensure the SAA is a well-ventilated area away from sources of ignition.

Adhere to the storage limits for hazardous waste as mandated by regulatory bodies and

your institution.

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not attempt to transport the hazardous waste yourself. Trained personnel should

handle the collection and final disposal.
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Quantitative Disposal Guidelines
The following table summarizes key quantitative limits for the accumulation of hazardous

chemical waste in a laboratory setting, as stipulated by general guidelines. Researchers should

always consult their institution's specific policies, which may have different limits.

Parameter Guideline Regulatory Context

Maximum Volume in SAA 55 gallons of hazardous waste
University of Pennsylvania

EHRS

Acutely Toxic Waste Limit
1 quart of liquid or 1 kilogram

of solid

University of Pennsylvania

EHRS

Maximum Storage Time in

SAA

Up to 12 months (provided

accumulation limits are not

exceeded)

University of Pennsylvania

EHRS

Empty Container Residue

No more than 2.5 cm (1 in.) of

residue, or 3% by weight for

containers <110 gal

Federal Regulations

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2',3'-
Dideoxy-5-iodocytidine.
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Figure 1. Disposal Workflow for 2',3'-Dideoxy-5-iodocytidine
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Disclaimer: This document provides general guidance for the disposal of 2',3'-Dideoxy-5-
iodocytidine. It is not a substitute for the specific protocols and regulations established by your

institution's Environmental Health and Safety department. Always consult your institution's

chemical hygiene plan and the manufacturer's safety data sheet (SDS) for the most accurate

and comprehensive disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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